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Compound of Interest

Compound Name: (R)-(-)-1-Methoxy-2-propanol

Cat. No.: B1301861

For researchers, scientists, and drug development professionals, the safe handling and
disposal of laboratory chemicals are paramount. This guide provides essential safety and
logistical information for the proper disposal of (R)-(-)-1-Methoxy-2-propanol, a flammable
liquid and vapor that may cause drowsiness or dizziness. Adherence to these procedures is
critical to ensure personnel safety and environmental protection.

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure that all safety precautions are understood and
implemented. (R)-(-)-1-Methoxy-2-propanol is a flammable substance; therefore, all ignition
sources must be removed from the handling area.[1][2] This includes no smoking, and the use
of explosion-proof electrical and ventilating equipment.[1][3] Proper personal protective
equipment (PPE), including gloves, protective clothing, and eye/face protection, must be worn.
Work should be conducted in a well-ventilated area to avoid the inhalation of mist or vapors.[1]

Step-by-Step Disposal Protocol

The disposal of (R)-(-)-1-Methoxy-2-propanol must be carried out in compliance with all
applicable local, regional, and national regulations.[4]

» Container Management: Do not mix (R)-(-)-1-Methoxy-2-propanol with other waste. Keep
the chemical in its original, tightly sealed container.[3] Containers that have been opened
must be carefully resealed and stored upright to prevent leakage.[3]
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» Waste Collection: Any unused product and contaminated packaging should be placed in
labeled containers for waste collection.[1]

» Engage a Licensed Disposal Company: Arrange for a specialized and authorized waste
removal company to handle the disposal.[1][5] This ensures that the chemical is managed in
an environmentally responsible and compliant manner.

» Prohibited Disposal Methods: Under no circumstances should (R)-(-)-1-Methoxy-2-propanol
be emptied into drainage systems or disposed of with municipal waste.[1]

o Empty Container Disposal: Empty containers may still contain flammable vapors and
residues. Handle them as you would the product itself. Perfectly cleaned containers may be
sent to a waste incinerator for energy production or deposited in a classified landfill.[1]
Alternatively, decontaminate empty containers and ensure all label safeguards are observed
until they are cleaned or destroyed.[6]

Accidental Spill Response

In the event of a spill, immediate action is required to mitigate risks.

« |solate the Area: Clear the area of all personnel and move upwind of the spill.[6]

o Eliminate Ignition Sources: Remove all sources of ignition from the vicinity.[1][5][2]
» Ventilate: Ensure the area is well-ventilated.[1][7]

e Containment: Use non-flammable absorbent materials such as sand, diatomaceous earth, or
vermiculite to contain and absorb the spill.[1][6][7] Prevent the spill from entering drains or
waterways.[1][6][7]

e Collection: Collect the absorbed material and residues into a sealed, flammable waste
container for disposal.[6]

» Decontamination: After the product has been removed, wash the contaminated area with
plenty of water.[1]

Quantitative Data Summary
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The following table summarizes key quantitative data for (R)-(-)-1-Methoxy-2-propanol to

inform safe handling and disposal.

Property Value

CAS Number 107-98-2

Molecular Formula C4H1002

Molecular Weight 90.12 g/mol

Flash Point Flammable liquid and vapor
Boiling Point Not specified in search results

Vapor Pressure

Vapors can accumulate in low areas

Toxicity

May cause drowsiness or dizziness

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of (R)-

(-)-1-Methoxy-2-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal of (R)-(-)-1-Methoxy-2-propanol: A
Safety and Operational Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1301861#r-1-methoxy-2-propanol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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